Cas no 72670-69-0 (3,5-dibromo-2-hydroxy-n-[4-(3-methylpiperidin-1-yl)-3-nitrophenyl]benzamide)

• Product name: 3,5-dibromo-2-hydroxy-n-[4-(3-methylpiperidin-1-yl)-3-nitrophenyl]benzamide
• CAS No: 72670-69-0
• MF: C₁₉H₁₉N₃O₄Br₂
• MW: 513.17986
• CID: 977423
• PubChem ID: 327836

3,5-dibromo-2-hydroxy-n-[4-(3-methylpiperidin-1-yl)-3-nitrophenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-2-hydroxy-n-[4-(3-methylpiperidin-1-yl)-3-nitrophenyl]benzamide
• 72670-69-0
• NSC-304580
• NSC304580
• DTXSID20316559

• Inchi： InChI=1S/C19H19Br2N3O4/c1-11-3-2-6-23(10-11)16-5-4-13(9-17(16)24(27)28)22-19(26)14-7-12(20)8-15(21)18(14)25/h4-5,7-9,11,25H,2-3,6,10H2,1H3,(H,22,26)
• InChI Key： LLXWBRASZKMMKF-UHFFFAOYSA-N
• SMILES： CC1CCCN(C1)C2=C(C=C(C=C2)NC(=O)C3=C(C(=CC(=C3)Br)Br)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 510.97427
• Monoisotopic Mass: 510.97423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.4Ų
• XLogP3: 5.6

Experimental Properties

• Density: 1.692
• Boiling Point: 535.2°C at 760 mmHg
• Flash Point: 277.5°C
• Refractive Index: 1.676
• PSA: 95.71